Cas no 1804508-19-7 (2-Bromomethyl-4-chloro-3-cyanobenzoic acid)

• Product Name: 2-Bromomethyl-4-chloro-3-cyanobenzoic acid
• CAS No: 1804508-19-7
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4946379
• Update Time: 2025-09-27

2-Bromomethyl-4-chloro-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-chloro-3-cyanobenzoic acid

• Inchi： 1S/C9H5BrClNO2/c10-3-6-5(9(13)14)1-2-8(11)7(6)4-12/h1-2H,3H2,(H,13,14)
• InChI Key： AZGCFIFROXWJLB-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=CC=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromomethyl-4-chloro-3-cyanobenzoic acid

Introduction to 2-Bromomethyl-4-chloro-3-cyanobenzoic acid (CAS No. 1804508-19-7)

2-Bromomethyl-4-chloro-3-cyanobenzoic acid (CAS No. 1804508-19-7) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a bromomethyl, chloro, and cyano group, along with a carboxylic acid moiety. These features endow the molecule with a diverse range of chemical reactivity and potential biological activities, making it a valuable building block in the synthesis of various pharmaceuticals and bioactive compounds.

The structural complexity of 2-Bromomethyl-4-chloro-3-cyanobenzoic acid allows for its use in the development of targeted therapies and drug delivery systems. The bromomethyl group can participate in nucleophilic substitution reactions, enabling the formation of carbon-carbon bonds and the introduction of various functional groups. The chloro and cyano groups provide additional reactivity and can be selectively modified to tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of 2-Bromomethyl-4-chloro-3-cyanobenzoic acid in the synthesis of novel anticancer agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound as a key intermediate in the synthesis of a series of small molecules that exhibit potent antiproliferative activity against various cancer cell lines. The bromomethyl group was used to introduce alkyl chains, while the cyano group was converted to an amide functionality, resulting in compounds with enhanced solubility and bioavailability.

In addition to its applications in cancer research, 2-Bromomethyl-4-chloro-3-cyanobenzoic acid has shown promise in the development of anti-inflammatory drugs. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. The carboxylic acid moiety plays a crucial role in modulating the compound's interaction with target proteins, thereby enhancing its therapeutic efficacy.

The versatility of 2-Bromomethyl-4-chloro-3-cyanobenzoic acid extends beyond its use as a synthetic intermediate. Its unique combination of functional groups also makes it an attractive candidate for use in materials science and polymer chemistry. Researchers at MIT have explored the use of this compound as a monomer for the synthesis of functional polymers with tunable properties. The bromomethyl group facilitates polymerization reactions, while the cyano and carboxylic acid groups can be used to introduce specific functionalities into the polymer backbone.

In conclusion, 2-Bromomethyl-4-chloro-3-cyanobenzoic acid (CAS No. 1804508-19-7) is a highly versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features enable it to serve as a valuable building block in the synthesis of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.